((2R,3S,4R,5R)-5-(6-(Amino-15N)-9H-purin-9-yl-13C5-15N4)-3,4-dihydroxytetrahydrofuran-2-yl-2,3,4,5-13C4)methyl-13C tetrahydrogen triphosphate

• Molecular Formula: C10H16N5O13P3
• Molecular Weight: 522.08 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-(15N)azanylpurin-9-yl)-3,4-dihydroxy(2,3,4,5-13C4)oxolan-2-yl](113C)methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1
• InChI Key: ZKHQWZAMYRWXGA-IADJQYSOSA-N
• Isomeric SMILES: [13CH]1=[15N][13C](=[13C]2[13C](=[15N]1)[15N]([13CH]=[15N]2)[13C@H]3[13C@@H]([13C@@H]([13C@H](O3)[13CH2]OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)[15NH2]
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N

Description

The compound “((2R,3S,4R,5R)-5-(6-(Amino-15N)-9H-purin-9-yl-13C5-15N4)-3,4-dihydroxytetrahydrofuran-2-yl-2,3,4,5-13C4)methyl-13C tetrahydrogen triphosphate” is a complex organic molecule. It features isotopically labeled atoms, which are often used in scientific research to trace molecular pathways and interactions. This compound is likely a derivative of a nucleotide, given the presence of purine and triphosphate groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a compound typically involves multiple steps, including the introduction of isotopic labels. The process may start with the synthesis of the purine base, followed by the attachment of the sugar moiety and the triphosphate group. Each step requires specific reaction conditions, such as temperature, pH, and the use of catalysts or protecting groups.

Industrial Production Methods

Industrial production of isotopically labeled compounds often involves large-scale synthesis using automated systems. The process must ensure high purity and yield, which is achieved through meticulous control of reaction conditions and purification steps.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The amino group can be reduced to form different derivatives.

Substitution: The purine base can undergo substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products

The major products depend on the specific reactions and conditions used. For example, oxidation of the hydroxyl groups may yield ketones or aldehydes, while substitution reactions can introduce various functional groups to the purine base.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: Used as a tracer in reaction mechanisms and pathways.

Biology: Helps in studying nucleotide metabolism and DNA/RNA synthesis.

Medicine: Used in drug development and metabolic studies.

Industry: Applied in the production of labeled compounds for research and diagnostics.

Mechanism of Action

The mechanism of action involves the interaction of the compound with specific molecular targets. The purine base can interact with enzymes and receptors, while the triphosphate group can participate in phosphorylation reactions. These interactions are crucial in various biochemical pathways, including DNA/RNA synthesis and energy metabolism.

Comparison with Similar Compounds

Similar Compounds

Adenosine triphosphate (ATP): A common nucleotide involved in energy transfer.

Deoxyadenosine triphosphate (dATP): A nucleotide used in DNA synthesis.

Guanosine triphosphate (GTP): Another nucleotide involved in protein synthesis and signal transduction.

Uniqueness

The uniqueness of the compound lies in its isotopic labels, which allow for precise tracking and analysis in research studies. This feature distinguishes it from other similar nucleotides that do not have such labels.